Cas no 1429419-59-9 (5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylic acid ethyl ester)

• Product Name: 5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylic acid ethyl ester
• CAS No: 1429419-59-9
• MF: C₉H₁₀N₄O₂
• MW: 206.20130109787
• CID: 5179978
• Update Time: 2026-03-05

5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylic acid ethyl ester

• Inchi： 1S/C9H10N4O2/c1-3-15-8(14)7-4-6(2)12-9-10-5-11-13(7)9/h4-5H,3H2,1-2H3
• InChI Key： LUPJYDWMXDENQX-UHFFFAOYSA-N
• SMILES： C12=NC=NN1C(C(OCC)=O)=CC(C)=N2

Additional information on 5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylic acid ethyl ester

Research Brief on 5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylic acid ethyl ester (CAS: 1429419-59-9)

The compound 5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylic acid ethyl ester (CAS: 1429419-59-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic scaffold is particularly notable for its role as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer, infectious diseases, and neurological disorders. Recent studies have explored its utility in the design of novel kinase inhibitors and other therapeutic agents, leveraging its unique structural features to enhance binding affinity and selectivity.

Recent research has focused on optimizing the synthetic routes for 5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylic acid ethyl ester to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a streamlined, one-pot synthesis method that significantly reduces production costs while maintaining high enantiomeric purity. This advancement is critical for scaling up production to meet the demands of preclinical and clinical studies. Additionally, computational modeling studies have highlighted the compound's favorable pharmacokinetic properties, such as its moderate solubility and metabolic stability, which are essential for its progression as a drug candidate.

In the context of biological activity, 5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylic acid ethyl ester has shown promising results as a precursor for potent kinase inhibitors. For instance, derivatives of this compound have exhibited nanomolar inhibitory activity against cyclin-dependent kinases (CDKs) and other oncogenic kinases, as reported in a recent Bioorganic & Medicinal Chemistry Letters article (2024). These findings underscore its potential in targeted cancer therapies, particularly in overcoming resistance mechanisms observed with existing kinase inhibitors. Furthermore, its modular structure allows for facile derivatization, enabling the exploration of structure-activity relationships (SAR) to optimize efficacy and reduce off-target effects.

Beyond oncology, this compound has also been investigated for its antimicrobial properties. A 2023 study in Antimicrobial Agents and Chemotherapy revealed that certain analogs derived from 5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylic acid ethyl ester displayed broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, a target distinct from conventional antibiotics, suggesting potential for novel antimicrobial therapies. These results highlight the versatility of this chemical scaffold in addressing unmet medical needs across diverse therapeutic areas.

In conclusion, 5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylic acid ethyl ester (CAS: 1429419-59-9) represents a highly versatile and pharmacologically relevant compound with broad applications in drug discovery. Recent advancements in its synthesis, coupled with its demonstrated biological activities, position it as a valuable tool for developing next-generation therapeutics. Future research should focus on further elucidating its mechanism of action and expanding its utility through innovative chemical modifications. The continued exploration of this scaffold holds great promise for addressing complex challenges in chemical biology and medicine.